Cas no 1804381-62-1 (Methyl 4-amino-2-(3-oxopropyl)benzoate)

• Product Name: Methyl 4-amino-2-(3-oxopropyl)benzoate
• CAS No: 1804381-62-1
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 4950955
• Update Time: 2025-10-29

Methyl 4-amino-2-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-2-(3-oxopropyl)benzoate

• Inchi： 1S/C11H13NO3/c1-15-11(14)10-5-4-9(12)7-8(10)3-2-6-13/h4-7H,2-3,12H2,1H3
• InChI Key： UWKLYZLDWPCVII-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1CCC=O)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 230
• XLogP3: 0.8
• Topological Polar Surface Area: 69.4

Additional information on Methyl 4-amino-2-(3-oxopropyl)benzoate

Methyl 4-Amino-2-(3-Oxopropyl)Benzoate: A Comprehensive Overview

Methyl 4-amino-2-(3-oxopropyl)benzoate, identified by the CAS number 1804381-62-1, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines an amino group, a ketone moiety, and a benzoate ester functional group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and synthetic chemistry.

The chemical structure of methyl 4-amino-2-(3-oxopropyl)benzoate consists of a benzene ring substituted with an amino group at the para position and a propyl chain with a ketone group at the meta position. The benzoate ester group further enhances the molecule's reactivity and solubility properties. Recent studies have highlighted the importance of such structures in modulating biological activities, particularly in enzyme inhibition and receptor binding.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 4-amino-2-(3-oxopropyl)benzoate. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to optimize its production. These methods not only improve yield but also ensure the purity required for downstream applications in pharmacology and materials science.

In the realm of drug discovery, methyl 4-amino-2-(3-oxopropyl)benzoate has shown promise as a lead compound for developing therapeutic agents targeting specific biological pathways. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. The amino group and ketone moiety play critical roles in mediating these interactions, making the compound a valuable tool for further exploration in medicinal chemistry.

Beyond pharmacology, this compound has also found applications in material science. Its unique functional groups make it suitable for use in polymer synthesis and as a precursor for advanced materials with tailored properties. Recent research has focused on its role in creating stimuli-responsive polymers, which have applications in sensors and drug delivery systems.

The versatility of methyl 4-amino-2-(3-oxopropyl)benzoate is further underscored by its ability to undergo various post-synthesis modifications. These modifications can enhance its solubility, stability, or bioavailability, making it an ideal candidate for diverse industrial applications. For example, recent studies have explored its use as a building block for constructing more complex molecules with enhanced pharmacokinetic profiles.

In conclusion, methyl 4-amino-2-(3-oxopropyl)benzoate (CAS No.: 1804381-62-1) stands out as a multifaceted compound with wide-ranging potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic and applied research, positions it as a key player in the development of innovative solutions in medicine and materials science.